Cas no 26506-24-1 (Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1))
26506-24-1 structure
Product Name:Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1)
CAS No:26506-24-1
MF:C13H13IN2
MW:324.160195112228
CID:267740
PubChem ID:12746386
Update Time:2025-04-19
Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1)
- 1-methyl-2-[(E)-2-pyridin-2-ylethenyl]pyridin-1-ium,iodide
- NSC157493
- NSC-157493
- DTXSID00508753
- 26506-24-1
- 1-Methyl-2-[(E)-2-(pyridin-2-yl)ethenyl]pyridin-1-ium iodide
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- Inchi: 1S/C13H13N2.HI/c1-15-11-5-3-7-13(15)9-8-12-6-2-4-10-14-12;/h2-11H,1H3;1H/q+1;/p-1/b9-8+;
- InChI Key: LWIXBRCZKVRWCK-HRNDJLQDSA-M
- SMILES: [I-].[N+]1(C)C=CC=CC=1/C=C/C1C=CC=CN=1
Computed Properties
- Exact Mass: 198.11582
- Monoisotopic Mass: 324.01235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.8Ų
Experimental Properties
- PSA: 16.13
- LogP: -0.91950
Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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